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Compound Focus: Pyridine hydroiodide

CAS No.: 18820-83-2

Cat. No.: S1832926

Pyridine hydroiodide (CAS No. 18820-83-2) is a salt used as a precursor in applications like photovoltaics

[1]. Its handling is influenced by its inherent properties and general moisture control principles.

The table below summarizes its key physical properties and associated handling considerations:

Property Specification / Value Implication for Moisture Control

Chemical C5H6|N [2] -

Formula

Molecular 207.01 - 207.012 g/mol [2] [1] -

Weight

Appearance White to Light yellow to Light Color change may indicate decomposition or
orange powder or crystal [2] impurity.

Storage Temp.  Store at room temperature, keep Prevents thermal decomposition and moisture
dry and cool [2] absorption.

Water Soluble in water [2] Critical: Highly hygroscopic; requires strict

Solubility protection from atmospheric moisture.
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Property Specification / Value Implication for Moisture Control
Melting Point 210 °C (decomposes) [2] Heating to remove moisture must be below this
temperature.

Experimental Workflow for Moisture Control

The following diagram outlines a general workflow for handling and recovering pyridine hydroiodide,

based on the properties above and general lab practices for moisture-sensitive compounds.
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Pyridine Hydroiodide Handling Workflow

@t: Handle Pyridine Hydroio@

Storage Condition:
Keep in sealed container
at dry, cool room temperature

l

Weighing & Transfer

'

Controlled Environment:
Use glove box or
dry nitrogen atmosphere

:

Direct Use in Reaction

;

Exposed to Moisture?

’/%s
Observe Physical State:

Check for caking,
discoloration, or liqguefaction

'

Assess Usability:
May be suitable for
some applications
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¢ No

Recovery Procedure:
Dry in vacuum desiccator
at mild temperature (<50°C)

'

Successful Recovery?
(Powder form restored)

No Yes

Click to download full resolution via product page

Frequently Asked Questions

e Why is moisture control critical for pyridine hydroiodide? Pyridine hydroiodide is soluble in

water [2]. Exposure to atmospheric moisture (which it can absorb due to its hygroscopic nature) can

lead to caking, changes in mass and purity, and potentially initiate hydrolysis or other decomposition

reactions, compromising experimental reproducibility.

e What is the recommended storage condition for this chemical? The manufacturer's specification

advises to "Store at room temperature, keep dry and cool” [2]. For practical purposes, this means

storing in a tightly sealed container, ideally within a desiccator containing a suitable drying agent (e.g.,

phosphorus pentoxide or silica gel).

e My pyridine hydroiodide powder has clumped together. Is it still usable? Clumping (caking)

indicates moisture absorption. The material may still be usable, but its effective molecular weight and

purity are now uncertain. You can attempt the recovery procedure in the workflow above (drying in a

vacuum desiccator at mild temperature). If the original powder form is restored, it may be acceptable

for use. If not, or if any discoloration is observed, it is safer to discard the batch [2].
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e Can I heat pyridine hydroiodide to dry it quickly? Use caution. The compound has a melting point
of 210 °C with decomposition [2]. Applying high heat to drive off moisture might accelerate
decomposition or cause sintering. Gentle drying under vacuum at temperatures significantly below the

melting point (e.g., 40-50°C) is a safer approach.

Important Disclaimer on Technical Gaps

Please be aware that the information provided is a framework based on general chemical principles and
specific data points from suppliers [2] [1]. The search results did not yield detailed, peer-reviewed

experimental protocols or safety data sheets specifically for troubleshooting pyridine hydroiodide.

For any critical laboratory work, you must:

e Consult the Safety Data Sheet (SDS) provided by your chemical supplier.
¢ Refer to primary scientific literature for validated protocols involving this compound.
e Conduct small-scale tests to verify the recovery process before applying it to valuable experiments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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